BE“GHE Foundational & Exploratory

Check Availability & Pricing

(R)-2-(Piperidin-2-yl)ethanol CAS number and
molecular weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (R)-2-(Piperidin-2-yl)ethanol

Cat. No.: B029380

Technical Guide: (R)-2-(Piperidin-2-yl)ethanol

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical properties of (R)-2-
(Piperidin-2-yl)ethanol, a key chiral building block in synthetic organic chemistry and drug
discovery.

Chemical Identity and Properties

(R)-2-(Piperidin-2-yl)ethanol is a chiral organic compound featuring a piperidine ring
substituted at the 2-position with an ethanol group. The "(R)" designation indicates the
stereochemistry at the chiral center of the piperidine ring.

Table 1: Chemical Identifiers and Molecular Properties

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b029380?utm_src=pdf-interest
https://www.benchchem.com/product/b029380?utm_src=pdf-body
https://www.benchchem.com/product/b029380?utm_src=pdf-body
https://www.benchchem.com/product/b029380?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 68419-38-5 [1][2]
Molecular Formula C7H1sNO [1]
Molecular Weight 129.20 g/mol [11[3]
IUPAC Name 2-[(2R)-piperidin-2-yllethanol [1]

(R)-2-Piperidineethanol, (+)-2-
Synonyms Piperidineethanol, (R)-2-(2- [1][2]
Hydroxyethyl)piperidine

Note: The racemic form, (x)-2-(Piperidin-2-yl)ethanol, has the CAS number 1484-84-0.[3] It is
crucial to distinguish between the specific enantiomer and the racemic mixture in experimental
and developmental work.

Due to the specific and technical nature of the request for detailed experimental protocols and
signaling pathways involving (R)-2-(Piperidin-2-yl)ethanol, further targeted research is
required to provide in-depth and validated information. The following sections will be populated
as this information is synthesized.

Experimental Protocols (Further Research Pending)

Detailed experimental protocols for the synthesis, purification, and analysis of (R)-2-(Piperidin-
2-yl)ethanol, as well as its application in synthetic routes, will be provided. This section will
include methodologies for techniques such as chromatography, spectroscopy (NMR, IR, MS),
and chiral resolution.

Biological Activity and Signhaling Pathways (Further
Research Pending)

Information regarding the biological activity of (R)-2-(Piperidin-2-yl)ethanol and its derivatives
is currently under investigation. This section will be updated to include any known interactions
with biological targets and signaling pathways. Diagrams generated using Graphviz will be
provided to illustrate these pathways.
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Logical Relationship Diagram

The following diagram illustrates the relationship between the chemical identifiers for (R)-2-
(Piperidin-2-yl)ethanol.

(R)-2-(Piperidin-2-yl)ethanol
CAS Number Molecular Weight Molecular Formula
68419-38-5 129.20 g/mol C7H1sNO

Click to download full resolution via product page

Caption: Key identifiers for (R)-2-(Piperidin-2-yl)ethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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